Cas no 93983-22-3 (1,3-Propanediol,2-[[2-[[[2,2-bis(hydroxymethyl)butoxy]methoxy]methyl]-2-(hydroxymethyl)butoxy]methyl]-2-ethyl-)

• Product name: 1,3-Propanediol,2-[[2-[[[2,2-bis(hydroxymethyl)butoxy]methoxy]methyl]-2-(hydroxymethyl)butoxy]methyl]-2-ethyl-
• CAS No: 93983-22-3
• MF: C₁₉H₄₀O₈
• MW: 396.516107559204
• CID: 809756
• PubChem ID: 3023234

1,3-Propanediol,2-[[2-[[[2,2-bis(hydroxymethyl)butoxy]methoxy]methyl]-2-(hydroxymethyl)butoxy]methyl]-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-[[2-[[[2,2-bis(hydroxymethyl)butoxy]methoxy]methyl]-2-(hydroxymethyl)butoxy]methyl]-2-ethyl-
• 2-[[2-[[[2,2-bis(hydroxymethyl)butoxy]methoxy]methyl]-2-(hydroxymethyl)butoxy]methyl]-2-ethylpropane-1,3-diol
• 2-[[2-[2,2-bis(hydroxymethyl)butoxymethoxymethyl]-2-(hydroxymethyl)butoxy]methyl]-2-ethylpropane-1,3-diol
• 2-((2-(((2,2-Bis(hydroxymethyl)butoxy)methoxy)methyl)-2-(hydroxymethyl)butoxy)methyl)-2-ethylpropane-1,3-diol
• EINECS 301-311-7
• DTXSID70916725
• 2-{[2-({[2,2-Bis(hydroxymethyl)butoxy]methoxy}methyl)-2-(hydroxymethyl)butoxy]methyl}-2-ethylpropane-1,3-diol
• 93983-22-3
• NS00062293

• Inchi： InChI=1S/C19H40O8/c1-4-17(7-20,8-21)12-25-14-19(6-3,11-24)15-27-16-26-13-18(5-2,9-22)10-23/h20-24H,4-16H2,1-3H3
• InChI Key： JYTAOLSNJPFUNZ-UHFFFAOYSA-N
• SMILES： CCC(CO)(CO)COCC(CC)(CO)COCOCC(CC)(CO)CO

Computed Properties

• Exact Mass: 396.272318
• Monoisotopic Mass: 396.272318
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 18
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129
• XLogP3: -0.5

Experimental Properties

• Density: 1.136
• Boiling Point: 567.4°Cat760mmHg
• Flash Point: 297°C
• Refractive Index: 1.501